Cas no 899990-22-8 (N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899990-22-8
• MF: C₁₉H₁₅FN₄O₅
• MW: 398.344607591629
• CID: 5501011
• PubChem ID: 7662861
• Update Time: 2025-05-18

N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-nitrophenyl)-2-(3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• N-(4-fluoro-3-nitrophenyl)-2-[3-(2-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• VU0497856-1
• 899990-22-8
• N-(4-fluoro-3-nitrophenyl)-2-[3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• F2774-1048
• AKOS024465352
• N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C19H15FN4O5/c1-29-17-5-3-2-4-13(17)15-8-9-19(26)23(22-15)11-18(25)21-12-6-7-14(20)16(10-12)24(27)28/h2-10H,11H2,1H3,(H,21,25)
• InChI Key： OVLNGKZLBVPFFA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])NC(CN1C(C=CC(C2C=CC=CC=2OC)=N1)=O)=O

Computed Properties

• Exact Mass: 398.10264775g/mol
• Monoisotopic Mass: 398.10264775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide: A Comprehensive Overview

N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide, with the CAS registry number 899990-22-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a pyridazine ring system, a fluoro-substituted phenyl group, and a methoxyphenyl moiety. The presence of these functional groups endows the compound with unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyridazine derivatives in various biological systems. The pyridazine ring in this compound is known to exhibit significant anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic interventions. Additionally, the substitution pattern on the phenyl rings—specifically the fluorine and nitro groups—plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridazine core. Researchers have employed various strategies, including oxidative coupling reactions and cyclization techniques, to construct this framework efficiently. The introduction of substituents such as the fluorophenyl and methoxyphenyl groups is achieved through directed metallation or Suzuki coupling reactions, ensuring high regioselectivity and yield.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. The coordination properties of the pyridazine ring make it an ideal candidate for binding to metal ions, which could be exploited in designing novel enzyme inhibitors or catalytic systems. Furthermore, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against human cell lines, suggesting its suitability for pharmacological applications.

The structural versatility of this compound also extends to its use in materials science. Its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures have been reported in recent literature. These properties make it a valuable component in the development of advanced materials such as organic semiconductors and stimuli-responsive polymers.

In conclusion, N-(4-fluoro-3-nitrophenyl)-2-3-(2-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No 899990-22-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.